({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid

• IUPAC Name: 2-[1-[(5-methyl-1,2-oxazol-3-yl)amino]-1-oxopropan-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C9H12N2O4S/c1-5-3-7(11-15-5)10-9(14)6(2)16-4-8(12)13/h3,6H,4H2,1-2H3,(H,12,13)(H,10,11,14)
• InChI Key: ZBEXNNBFUQYXAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C)SCC(=O)O
• Molecular Formula: C9H12N2O4S
• Molecular Weight: 244.27 g/mol
• Solubility: >36.6 [ug/mL] (The mean of the results at pH 7.4)

Description

“({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid” is a chemical compound used in scientific research. It is a product for proteomics research.

Molecular Structure Analysis

The molecular formula of this compound is C9H12N2O4S. Unfortunately, the detailed molecular structure analysis is not available in the searched resources.

Scientific Research Applications

({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid is used in a variety of scientific research applications, including in the study of enzymes and proteins. It has been used to study the structure and function of enzymes and proteins, as well as to study the interactions between enzymes and proteins. It has also been used to study the structure and function of cell membranes, and to study the effects of drugs on cells.

Mechanism of Action

({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid acts as an inhibitor of enzymes and proteins, by blocking their active sites. This prevents the enzyme or protein from binding to its substrate and catalyzing the reaction. It also prevents the enzyme or protein from binding to other molecules, such as hormones or other proteins.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, proteins, and cell-signaling pathways. It has also been shown to inhibit the growth and proliferation of cells, as well as to induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid has a number of advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize, and can be stored for long periods of time without losing its activity. Additionally, it is relatively non-toxic, and is not known to cause any adverse effects when used in lab experiments. However, one of the limitations of this compound is that it is a relatively weak inhibitor, and may not be suitable for use in some experiments.

Future Directions

There are a number of potential future directions for research involving ({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid. For example, further research could be conducted to explore the effects of this compound on other enzymes and proteins, and to study the effects of this compound on other cell-signaling pathways. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as in the treatment of cancer or other diseases. Finally, research could be conducted to explore the potential of this compound as a drug delivery system, or as a means of delivering other therapeutic agents.

Synthesis Methods

({1-Methyl-2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid can be synthesized through a number of methods, including the reaction of acetic acid with 5-methylisoxazole-3-amine. The reaction is carried out in the presence of a base, such as sodium hydroxide, and is typically conducted in an organic solvent. The reaction yields a product with a yield of around 80%.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.